Cas no 1214-20-6 (9H-Xanthen-9-one,2-methoxy-)
9H-Xanthen-9-one,2-methoxy- structure
9H-Xanthen-9-one,2-methoxy- Properties
Names and Identifiers
-
- 9H-Xanthen-9-one,2-methoxy-
- 2-METHOXYXANTHEN-9-ONE
- 2-Methoxy-9H-xanthen-9-one
- 2-methoxyl-9H-xanthen-9-one
- 2-Methoxy-xanthen-9-on
- 2-methoxy-xanthen-9-one
- 2-methoxyxanthone
- 4-methoxyxanthone
- 9H-Xanthen-9-one,2-methoxy
- KUC102603N
- SPBio_000410
- BRD-K02855712-001-02-5
- 2-Methoxy-9H-xanthen-9-one #
- HMS2203P05
- 1214-20-6
- CCG-40234
- CHEBI:169168
- MLS001143195
- KBioSS_000560
- BDBM50155417
- Spectrum_000120
- 3-(8-chloroquinoline-4-yl)acrylicacid
- Spectrum3_001321
- KBio3_002261
- HMS3356B16
- Spectrum4_001601
- DTXSID10153258
- MLS000859019
- 2-methoxyxanthen-9-one, AldrichCPR
- SCHEMBL394209
- Xanthen-9-one, 2-methoxy-
- BSPBio_003041
- 7-methoxyxanthone
- MFCD01312686
- KBioGR_001941
- BRD-K02855712-001-06-6
- CHEMBL186609
- KBio2_000560
- KBio2_003128
- KBio2_005696
- Spectrum2_000425
- NS00097991
- InChI=1/C14H10O3/c1-16-9-6-7-13-11(8-9)14(15)10-4-2-3-5-12(10)17-13/h2-8H,1H
- SMR000459198
- Spectrum5_000321
- 9H-Xanthen-9-one, 2-methoxy-
- NCGC00178333-01
- +Expand
-
- MFCD01312686
- DVZCOQQFPCMIPO-UHFFFAOYSA-N
- InChI=1S/C14H10O3/c1-16-9-6-7-13-11(8-9)14(15)10-4-2-3-5-12(10)17-13/h2-8H,1H3
- COC1C=CC2=C(C(=O)C3C(O2)=CC=CC=3)C=1
Computed Properties
- 226.06300
- 0
- 3
- 1
- 226.062994177g/mol
- 17
- 302
- 0
- 0
- 0
- 0
- 0
- 1
- 3.6
- 35.5Ų
Experimental Properties
- 2.95480
- 39.44000
9H-Xanthen-9-one,2-methoxy- Security Information
9H-Xanthen-9-one,2-methoxy- Customs Data
- 2932999099
-
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
9H-Xanthen-9-one,2-methoxy- Related Literature
-
1. Chemical investigation of ceylonese plants. Part 21. Extractives of Pentadesma butyracea Sabine (Guttiferae)Sarath P. Gunasekera,Kanapathipillai Sivapalan,M. Uvais S. Sultanbawa,W. David Ollis J. Chem. Soc. Perkin Trans. 1 1977 11
-
2. Studies in the xanthone series. Part XII. A general synthesis of polyoxygenated xanthones from benzophenone precursorsAugustus J. Quillinan,Feodor Scheinmann J. Chem. Soc. Perkin Trans. 1 1973 1329
-
A. M. Choudhury,K. Schofield,R. S. Ward J. Chem. Soc. C 1970 2543
-
4. Extractives of Mammea americana L. Part II. The 4-phenylcoumarins. Isolation and structure of Mammea A/AA, A/A cyclo D, A/BA, A/AB, and A/BBL. Crombie,D. E. Games,A. McCormick J. Chem. Soc. C 1967 2553
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Neng Jiang,Su-Yi Li,Sai-Sai Xie,Hequan Yao,Hongbin Sun,Xiao-Bing Wang,Ling-Yi Kong RSC Adv. 2014 4 63632
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6. Chemical investigation of Ceylonese plants. Part XV. Extractives of Kayea stylosa Thw. (Guttiferae)Sarath P. Gunasekera,Sathiadevan Selliah,M.Uvais S. Sultanbawa J. Chem. Soc. Perkin Trans. 1 1975 1539
-
7. Chemical investigation of ceylonese plants. Part I. Extractives of Calophyllum calaba L. and Calophyllum bracteatum Thw. (Guttiferae)R. Somanathan,M. U. S. Sultanbawa J. Chem. Soc. Perkin Trans. 1 1972 1935
-
9. Chemical investigation of ceylonese plants. Part XVII. Isolation and structures of the xanthones in the extractives of Mesua ferrea L. (form M. salicina Pl. and Tr.)(Guttiferae)Sarath P. Gunasekera,Samyiyah Ramachandran,Sathiadevan Selliah,M. Uvais S. Sultanbawa J. Chem. Soc. Perkin Trans. 1 1975 2447
-
C. F. Sellers,H. Suschitzky J. Chem. Soc. C 1969 2139
1214-20-6 (9H-Xanthen-9-one,2-methoxy-) Related Products
- 90-47-1(Xanthone)
- 579-74-8(1-(2-Methoxyphenyl)ethanone)
- 705-15-7(1-(2-Hydroxy-5-methoxyphenyl)ethanone)
- 1201-38-3(1-(2,5-Dimethoxyphenyl)ethanone)
- 3722-51-8(Sieber Linker)
- 1214-24-0(3,6-Dihydroxy-xanthen-9-one)
- 2553-04-0(2-Methoxybenzophenone)
- 4038-15-7(2,4,4'-Trimethoxybenzophenone)
- 162473-22-5(9H-Xanthen-9-one,1,4,5-trihydroxy-)
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